Cas no 17249-77-3 (2,3,5-Trichlorothiophene)

• Product Name: 2,3,5-Trichlorothiophene
• CAS No: 17249-77-3
• MF: C₄HCl₃S
• MW: 187.47473692894
• MDL: MFCD01318176
• CID: 87812
• PubChem ID: 123374
• Update Time: 2025-04-18

2,3,5-Trichlorothiophene Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trichlorothiophene
• 2,3,5-Trichloro-thiophene
• LABOTEST-BB LT00848002
• 2,3,5-Trichlorothiophene ,97%
• Thiophene, 2,3,5-trichloro-
• DTXSID00169323
• AS-58316
• FT-0609448
• AZIFHMYTYFPVMV-UHFFFAOYSA-N
• AI3-16301
• J-506889
• 17249-77-3
• AKOS006228970
• SCHEMBL9255277
• EN300-137616
• F81509
• Thiophene,2,3,5-trichloro-
• DB-064851

• MDL： MFCD01318176
• Inchi： 1S/C4HCl3S/c5-2-1-3(6)8-4(2)7/h1H
• InChI Key： AZIFHMYTYFPVMV-UHFFFAOYSA-N
• SMILES： ClC1=C(SC(=C1)Cl)Cl
• BRN： 2431

Computed Properties

• Exact Mass: 185.88600
• Monoisotopic Mass: 185.886
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 87.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 28.2A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1,586 g/cm3
• Melting Point: -16°C
• Boiling Point: 110°C 20mm
• Flash Point: 110°C/20mm
• Refractive Index: 1.5790
• PSA: 28.24000
• LogP: 3.70830
• Solubility: Uncertain

2,3,5-Trichlorothiophene Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 23/24/25
• Safety Instruction： S23-S36/37-S45
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R23/24/25
• Packing Group：III
• Safety Term：6.1